Cas no 5339-33-3 (6-AminobenzoBthiophene)

6-AminobenzoBthiophene structure
6-AminobenzoBthiophene structure
Product Name:6-AminobenzoBthiophene
CAS No:5339-33-3
MF:C8H7NS
MW:149.212880373001
MDL:MFCD01860289
CID:381391
PubChem ID:220591
Update Time:2025-04-19

6-AminobenzoBthiophene Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophen-6-amine
    • 1-benzothiophen-6-amine
    • BENZO[B]THIOPHENE-6-AMINE
    • 6-amino-benzo[b]thiophene
    • 6-aminobenzo< b> thiophene
    • 6-aminobenzothiophene
    • AC1Q7G31
    • AN-278
    • Benzo[b]thiophen-6-ylamin
    • benzo[b]thiophen-6-ylamine
    • benzo[b]thiophene-6-ylamine
    • NSC3508
    • SureCN397816
    • 6-Aminobenzo[b]thiophene
    • Benzo[b]thien-6-ylamine
    • 5339-33-3
    • MFCD01860289
    • AS-48568
    • NSC-3508
    • EN300-180545
    • DTXSID10277685
    • SCHEMBL397816
    • ZB1057
    • CHKYKCBEIFLRRR-UHFFFAOYSA-N
    • F51265
    • AKOS000278330
    • CS-W000546
    • CHEMBL5179239
    • NSC 3508
    • AN-278/25047022
    • 6-AminobenzoBthiophene
    • MDL： MFCD01860289
    • Inchi： 1S/C8H7NS/c9-7-2-1-6-3-4-10-8(6)5-7/h1-5H,9H2
    • InChI Key： CHKYKCBEIFLRRR-UHFFFAOYSA-N
    • SMILES： S1C=CC2C=CC(=CC1=2)N

Computed Properties

  • Exact Mass: 149.03001
  • Monoisotopic Mass: 149.02992040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 54.3Ų

Experimental Properties

  • Density: 1.294±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 115-116 ºC (ethanol water )
  • Solubility: Very slightly soluble (0.84 g/l) (25 º C),
  • PSA: 26.02
  • LogP: 3.06470

6-AminobenzoBthiophene Pricemore >>

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6-AminobenzoBthiophene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5339-33-3)6-AminobenzoBthiophene
Order Number:A1233038
Stock Status:in Stock
Quantity:250mg/1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:16
Price ($):167/510/2047
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:5339-33-3)6-AminobenzoBthiophene
A1233038
Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price ($):167/510/2047
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